Cas no 1291863-09-6 (2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

2-(3,4-Dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one is a structurally complex heterocyclic compound featuring both phthalazinone and oxadiazole moieties. Its design incorporates dual 3,4-dimethylphenyl substituents, enhancing stability and potential binding affinity in pharmaceutical or materials science applications. The 1,2,4-oxadiazole ring contributes to its rigidity and electronic properties, while the phthalazinone core may offer biological relevance. This compound is of interest for its potential as a scaffold in medicinal chemistry, particularly in kinase inhibition or other targeted therapies, due to its balanced lipophilicity and steric profile. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in research and development.

2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one structure

1291863-09-6 structure

Product Name:2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

CAS No:1291863-09-6

MF:C₂₆H₂₂N₄O₂

MW:422.478485584259

CID:5398905

Update Time:2025-07-15

2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-Dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1(2H)-phthalazinone
- 2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
- Inchi： 1S/C26H22N4O2/c1-15-9-11-19(13-17(15)3)24-27-25(32-29-24)23-21-7-5-6-8-22(21)26(31)30(28-23)20-12-10-16(2)18(4)14-20/h5-14H,1-4H3
- InChI Key： HJLHHAYPCFNQCS-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(C)C(C)=C3)N=2)=NN1C1=CC=C(C)C(C)=C1

Experimental Properties

Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 665.0±65.0 °C(Predicted)
pka: -1.05±0.40(Predicted)

2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-2841-2μmol	2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291863-09-6	2μmol	$57.0	2023-09-10
Life Chemicals	F3398-2841-5μmol	2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291863-09-6	5μmol	$63.0	2023-09-10
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Life Chemicals	F3398-2841-20μmol	2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291863-09-6	20μmol	$79.0	2023-09-10
Life Chemicals	F3398-2841-1mg	2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291863-09-6	1mg	$54.0	2023-09-10
Life Chemicals	F3398-2841-2mg	2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291863-09-6	2mg	$59.0	2023-09-10
Life Chemicals	F3398-2841-3mg	2-(3,4-dimethylphenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one	1291863-09-6	3mg	$63.0	2023-09-10
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